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Compound of Interest

Compound Name: Interiotherin C

Cat. No.: B1246057 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Activity of a

Promising Dibenzocyclooctadiene Lignan

Introduction
Interiotherin C is a naturally occurring lignan belonging to the dibenzocyclooctadiene class of

compounds.[1] Isolated from the stems of Kadsura interior, a plant utilized in traditional

Chinese medicine, this molecule has garnered interest within the scientific community.[1] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Interiotherin C, intended for an audience of

researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
Interiotherin C possesses a complex polycyclic structure characteristic of

dibenzocyclooctadiene lignans. Its chemical identity is well-defined by its molecular formula,

IUPAC name, and various chemical identifiers.

Chemical Identifiers
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Identifier Value

IUPAC Name

[(8R,9S,10R,11R)-11-acetyloxy-3,4,5,19-

tetramethoxy-9,10-dimethyl-15,17-

dioxatetracyclo[10.7.0.0²,⁷.0¹⁴,¹⁸]nonadeca-

1(19),2,4,6,12,14(18)-hexaen-8-yl] (Z)-2-

methylbut-2-enoate[1]

Molecular Formula C₃₀H₃₆O₁₀[1]

SMILES
C/C=C(/C)\C(=O)O[C@@H]1--INVALID-LINK--

OC)OC)OC)OC)OCO3)OC(=O)C)C">C@HC[1]

InChI

InChI=1S/C30H36O10/c1-10-14(2)30(32)40-25-

16(4)15(3)24(39-17(5)31)19-12-21-27(38-13-37-

21)29(36-9)23(19)22-18(25)11-20(33-6)26(34-

7)28(22)35-8/h10-12,15-16,24-25H,13H2,1-

9H3/b14-10-/t15-,16+,24-,25-/m1/s1[1]

InChIKey HIGLJZHMTBHEQS-HWZXAUMYSA-N[1]

CAS Number 460090-65-7[2]

Physicochemical Properties
A summary of the key physicochemical properties of Interiotherin C is presented below. These

values are primarily computationally derived from public chemical databases.

Property Value

Molecular Weight 556.6 g/mol [1]

XLogP3 5.3[1]

Topological Polar Surface Area 108 Å²[1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 10

Rotatable Bond Count 8
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Biological Activity
The biological activities of lignans from the Kadsura genus are diverse, with reports of anti-

inflammatory, anti-platelet aggregation, and anti-HIV properties for various related compounds.

For Interiotherin C specifically, the primary reported biological activity is its potential as an

anti-tumor promoting agent, evaluated through its ability to inhibit Epstein-Barr virus early

antigen (EBV-EA) activation.

Anti-Tumor Promoting Activity
Interiotherin C was evaluated for its inhibitory effect on EBV-EA activation induced by 12-O-

tetradecanoylphorbol-13-acetate (TPA) in Raji cells. This assay is a well-established in vitro

method for identifying potential cancer chemopreventive agents. The results of this screening

are summarized in the table below.

Compound Concentration (μM) Viability (%) Inhibition (%)

Interiotherin C 100 98 35

Data sourced from Chen et al., 2002, Journal of Natural Products.

While Interiotherin C demonstrated a moderate inhibitory effect, other related lignans, such as

Neokadsuranin and Schisandrin C, showed more potent activity in this assay.

Neuroprotective and Anti-HIV Activities
While some lignans isolated from Kadsura species have reported anti-HIV and neuroprotective

effects, specific experimental data on these activities for Interiotherin C are not available in the

current scientific literature based on the conducted searches. Further research is required to

explore the potential of Interiotherin C in these therapeutic areas.

Experimental Protocols
Inhibition of Epstein-Barr Virus Early Antigen (EBV-EA)
Activation
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The following is a detailed methodology for the in vitro assay used to determine the anti-tumor

promoting activity of Interiotherin C.

Cell Culture and Treatment

Incubation and Staining

Immunofluorescence and Analysis

Raji cells (2x10^6 cells/mL)
are cultured in RPMI 1640 medium.

Cells are incubated with
Interiotherin C (100 µM)

for 30 minutes.

TPA (32 pmol) and
n-butyric acid (4 mM)

are added to induce EBV-EA.

The cell suspension is
incubated at 37°C in a

humidified 5% CO2 atmosphere
for 48 hours.

A smear is made from the
cell suspension on a glass slide

and allowed to air-dry.

The smear is fixed with
acetone at room temperature

for 10 minutes.

The fixed cells are stained with
human anti-EA-positive serum
and then with FITC-conjugated

anti-human IgG.

The number of EA-positive cells
is counted under a fluorescence
microscope (at least 500 cells).

The percentage of inhibition is
calculated relative to the control

(without test compound).
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Click to download full resolution via product page

EBV-EA Inhibition Assay Workflow

Signaling Pathways and Logical Relationships
The EBV-EA activation assay is a functional screen and does not directly elucidate a specific

signaling pathway. The inhibition of TPA-induced EBV-EA activation suggests that Interiotherin
C may interfere with the protein kinase C (PKC) signaling pathway, as TPA is a known activator

of PKC. However, further mechanistic studies are required to confirm this hypothesis.

TPA
(Tumor Promoter)

Protein Kinase C
(PKC)

activates

Downstream Signaling
(e.g., AP-1 activation)

EBV Early Antigen
(EBV-EA) Activation

Interiotherin C
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Click to download full resolution via product page

Hypothesized Mechanism of Action

Conclusion
Interiotherin C is a structurally complex dibenzocyclooctadiene lignan with demonstrated in

vitro anti-tumor promoting activity. While its full biological potential is yet to be elucidated,

particularly in the areas of neuroprotection and antiviral effects, its defined chemical structure

and initial biological screening provide a solid foundation for future research. The experimental

protocols and data presented in this guide serve as a valuable resource for scientists interested
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in exploring the therapeutic applications of this natural product. Further investigation into its

mechanism of action and in vivo efficacy is warranted to fully understand its potential in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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